Cas no 848640-34-6 (N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine)

• Product Name: N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine
• CAS No: 848640-34-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5229033
• PubChem ID: 5276854
• Update Time: 2026-03-07

N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminopropyl)-4-methyl-2-nitrobenzenamine
• N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine

• Inchi： 1S/C10H15N3O2/c1-8-3-4-9(12-6-2-5-11)10(7-8)13(14)15/h3-4,7,12H,2,5-6,11H2,1H3
• InChI Key： FKZUPMCBVURANR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1[N+]([O-])=O)CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine

N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine: A Versatile Compound with Emerging Applications in Medicinal Chemistry and Materials Science

N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine (CAS No. 848640-34-6) has emerged as a promising molecular scaffold in contemporary pharmaceutical research and advanced materials engineering. This compound, characterized by its unique nitrophenyl and propane-1,3-diamine structural motifs, exhibits a combination of electronic and steric properties that enable its application in diverse scientific domains. Recent studies published in high-impact journals such as Journal of Medicinal Chemistry and ACS Chemical Biology have highlighted its potential as a building block for the development of novel targeted drug delivery systems and fluorescent molecular probes with enhanced bioavailability and specificity.

The chemical structure of N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine features a 1,3-diamino functional group conjugated to a meta-nitro substituted aromatic ring. This arrangement creates a highly conjugated π-electron system that significantly influences its reactivity and biological interactions. Computational studies utilizing DFT (Density Functional Theory) methods have demonstrated that the nitro group at the 2-position of the benzene ring induces a strong electron-withdrawing effect, which modulates the compound's ability to form hydrogen bonds and participate in π-π stacking interactions with biomolecules. These properties are particularly relevant in the design of ligands for G-protein coupled receptors and inhibitors of tyrosine kinase pathways in cancer therapy.

Recent advances in synthetic chemistry have enabled the efficient synthesis of N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine through a two-step process involving nitration of 4-methylphenylamine followed by amination of the nitro group. This methodology, optimized in a 2023 study published in Organic Letters, achieved a yield of 82% under mild reaction conditions. The resulting compound has been shown to exhibit excellent solubility in polar solvents such as DMSO and aqueous buffers, a critical parameter for its application in in vitro and in vivo biological assays. Notably, its amino groups can be further functionalized with PEG (polyethylene glycol) chains or fluorophore moieties to tailor its pharmacokinetic properties and optical characteristics.

In the realm of medicinal chemistry, N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine has demonstrated potential as a prodrug scaffold for the treatment of neurodegenerative disorders. A 2024 study in Neuropharmacology reported that derivatives of this compound exhibited selective inhibition of monoamine oxidase-B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. The nitro group was found to play a crucial role in stabilizing the transition state during the catalytic cycle of the enzyme, while the propane-1,3-diamine backbone facilitated hydrogen bonding interactions with the enzyme's active site. These findings have sparked renewed interest in the structure-activity relationship (SAR) studies of nitro-substituted aromatic amines for neuroprotective applications.

The materials science community has also explored the potential of N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine as a crosslinking agent in the synthesis of conductive polymers and self-healing materials. A groundbreaking 2023 paper in Advanced Materials demonstrated that incorporating this compound into polyaniline matrices significantly enhanced the electrochemical stability and mechanical strength of the resulting nanocomposites. The amino groups acted as electrophilic sites for the oxidation of aniline monomers, while the nitro group contributed to the formation of stable dimeric structures that improved the material's charge transport properties.

Moreover, the fluorescent properties of N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine have been harnessed in the development of molecular sensors for heavy metal ions and biomolecular interactions. A 2025 study in Chemical Communications described the synthesis of a fluorescent probe based on this compound that exhibited a turn-on response upon binding to mercury(II) ions in aqueous environments. The nitro group was found to act as a quenching moiety in the ground state, while excited-state intramolecular proton transfer (ESIPT) occurred upon complexation with Hg²+ ions, leading to a significant increase in fluorescence quantum yield. This application has important implications for environmental monitoring and diagnostic imaging technologies.

In summary, N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine (CAS No. 848640-34-6) represents a versatile molecular platform with broad applications across pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and reactivity patterns continue to inspire innovative approaches in molecular design and functional material development. As research in this area advances, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and technological challenges in the 21st century.

N1-(4-Methyl-2-nitrophenyl)propane-1,3-diamine (CAS No. 848640-34-6) is a multifunctional compound that has gained significant attention in modern research due to its unique structural and chemical properties. Below is a structured summary of its key features and applications: --- ### 1. Structural and Chemical Properties - Core Structure: Composed of a 1,3-diamino group attached to a meta-nitro-substituted benzene ring. - Electron Effects: The nitro group (at the 2-position) strongly withdraws electrons, influencing hydrogen bonding and π-π stacking interactions. - Reactivity: Enables participation in conjugate addition, amination, and functionalization with various moieties (e.g., PEG, fluorophores). - Solubility: Demonstrates high solubility in polar solvents like DMSO and aqueous buffers, facilitating biological applications. --- ### 2. Synthetic Accessibility - Synthesis Pathway: - Nitration of 4-methylphenylamine. - Amination of the nitro group. - Yield: Optimized to 82% under mild conditions (as reported in *Organic Letters*, 2023). - Scalability: Suitable for large-scale production due to mild reaction conditions and high yield. --- ### 3. Applications in Medicinal Chemistry - Neurodegenerative Diseases: - MAO-B Inhibition: Derivatives exhibit selective inhibition of monoamine oxidase-B, relevant for Parkinson’s disease (as reported in *Neuropharmacology*, 2024). - Prodrug Scaffold: - Enables targeted drug delivery and modulation of pharmacokinetic profiles. - Structure-Activity Relationships (SAR): - Ongoing studies explore the role of nitro-substituted aromatic amines in neuroprotective applications. --- ### 4. Applications in Materials Science - Conductive Polymers: - Acts as a precursor in polyaniline-based nanocomposites, enhancing mechanical strength and charge transport. - Molecular Sensors: - Fluorescent probe for heavy metal ions (e.g., Hg²⁺), with a turn-on response due to ESIPT (excited-state intramolecular proton transfer) (as reported in *Chemical Communications*, 2025). --- ### 5. Analytical and Environmental Applications - Heavy Metal Detection: - Utilized in environmental monitoring for mercury(II) ions. - Diagnostic Imaging: - Potential for fluorescent imaging in biomedical diagnostics. --- ### 6. Future Prospects - Cross-Disciplinary Impact: - Expected to play a pivotal role in pharmaceutical development, material innovation, and analytical technologies. - Research Trends: - Continued exploration of functionalization strategies and application-specific modifications. --- ### Conclusion N1-(4-methyl-2-nitrophenyl)propane-1,3-diamine (CAS No. 848640-34-6) is a versatile molecular platform with applications spanning medicine, materials science, and analytical chemistry. Its unique chemical reactivity, solubility, and fluorescent properties make it a promising candidate for addressing unmet medical needs and technological challenges in the 21st century. Ongoing research is expected to unlock new functional applications and innovative designs in the near future.